![molecular formula C17H13NO2S B231327 2,3-Dimethoxy[1]benzothieno[2,3-c]quinoline](/img/structure/B231327.png)
2,3-Dimethoxy[1]benzothieno[2,3-c]quinoline
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Overview
Description
2,3-Dimethoxy[1]benzothieno[2,3-c]quinoline is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the benzothienoquinoline family, which is known for its unique chemical structure and diverse biological activities. In
Scientific Research Applications
2,3-Dimethoxy[1]benzothieno[2,3-c]quinoline has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 2,3-Dimethoxy[1]benzothieno[2,3-c]quinoline is complex and involves multiple pathways. This compound has been shown to inhibit the activity of various enzymes and proteins involved in cell signaling and DNA replication. It also has the ability to modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific biological system being studied. In cancer cells, this compound has been shown to induce cell death and inhibit cell proliferation. In the immune system, it has been shown to reduce inflammation and modulate the activity of immune cells. In the nervous system, it has been shown to protect neurons from damage and improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 2,3-Dimethoxy[1]benzothieno[2,3-c]quinoline in lab experiments include its diverse biological activities and potential applications in a wide range of research areas. However, the complexity of its synthesis and the need for specialized equipment and knowledge may limit its use in some labs.
Future Directions
There are many potential future directions for research on 2,3-Dimethoxy[1]benzothieno[2,3-c]quinoline. Some possible areas of study include its use in the treatment of neurological disorders, its potential as an anti-cancer agent, and its effects on the immune system. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
In conclusion, this compound is a complex chemical compound with diverse biological activities and potential applications in scientific research. Its synthesis method is complex, and its mechanism of action is not fully understood. However, its potential as an anti-cancer, anti-inflammatory, and anti-viral agent, as well as its effects on the immune and nervous systems, make it a promising area of study for future research.
Synthesis Methods
The synthesis of 2,3-Dimethoxy[1]benzothieno[2,3-c]quinoline involves a multi-step process that begins with the reaction of 2-aminobenzothiophene with ethyl acetoacetate. This reaction forms an intermediate product, which is then treated with a variety of reagents to form the final product. The synthesis of this compound is complex and requires specialized knowledge and equipment.
properties
Molecular Formula |
C17H13NO2S |
---|---|
Molecular Weight |
295.4 g/mol |
IUPAC Name |
2,3-dimethoxy-[1]benzothiolo[2,3-c]quinoline |
InChI |
InChI=1S/C17H13NO2S/c1-19-13-7-11-12(8-14(13)20-2)18-9-16-17(11)10-5-3-4-6-15(10)21-16/h3-9H,1-2H3 |
InChI Key |
ZIQYKMOZTCMTCB-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C2C(=C1)C3=C(C=N2)SC4=CC=CC=C43)OC |
Canonical SMILES |
COC1=C(C=C2C(=C1)C3=C(C=N2)SC4=CC=CC=C43)OC |
Origin of Product |
United States |
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